Cas no 58654-09-4 (2H-Pyran, tetrahydro-2-[(1-methyl-3-butynyl)oxy]-)

• Product Name: 2H-Pyran, tetrahydro-2-[(1-methyl-3-butynyl)oxy]-
• CAS No: 58654-09-4
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 341343
• PubChem ID: 10899081
• Update Time: 2025-04-19

2H-Pyran, tetrahydro-2-[(1-methyl-3-butynyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, tetrahydro-2-[(1-methyl-3-butynyl)oxy]-
• 2-pent-4-yn-2-yloxyoxane
• DTXSID50447587
• 58654-09-4
• 2-(Pent-4-yn-2-yloxy)tetrahydro-2H-pyran
• IZWXPYSBOFUJOD-UHFFFAOYSA-N
• SCHEMBL1808436

• Inchi： 1S/C10H16O2/c1-3-6-9(2)12-10-7-4-5-8-11-10/h1,9-10H,4-8H2,2H3
• InChI Key： IZWXPYSBOFUJOD-UHFFFAOYSA-N
• SMILES： O1CCCCC1OC(C)CC#C

Computed Properties

• Exact Mass: 168.11508
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes